Cas no 18664-39-6 (4-Cyanocinnamic Acid)

4-Cyanocinnamic Acid Properties

Names and Identifiers

• 3-(4-Cyanophenyl)acrylic acid
• 3-(4-cyanophenyl)prop-2-enoic acid
• 4-Cyanocinnamic acid
• p-Cyanocinnamic acid
• (E)-3-(4-cyanophenyl)acrylic acid
• (E)-4-cyanocinnamic acid
• (E)-4-cyanocinnamic acid chloride
• 3-(4'-cyanophenyl)-2-propenoic acid
• 3-(4-cyanophenyl)acrylic acid (en)
• 3-(4-Cyanophenyl)propenoic acid
• cyanocinnamicacid
• RARECHEM BK HD C008
• trans-p-cyanocinnamic acid
• AKOS BAR-2475
• 2-Propenoic acid, 3-(4-cyanophenyl)-
• MFCD00016845
• SCHEMBL992032
• NCGC00246172-01
• Z2942851604
• trans-4-Cyanocinnamic acid
• (2E)-3-(4-cyanophenyl)prop-2-enoic acid
• NS00052322
• HMS2765O17
• AKOS000263553
• 18664-39-6
• 2-Propenoic acid, 3-(4-cyanophenyl)-, (E)-
• EN300-11184
• CS-0100042
• NSC134574
• (2e)-3-(4-cyanophenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(4-cyanophenyl)-, (2E)-
• (E)-3-(4-cyanophenyl)prop-2-enoic acid
• MLS001002945
• NSC-134574
• DTXSID801277921
• 16642-94-7
• (E)-3-(4-Cyanophenyl)acrylicacid
• (E)-3-(4-cyano-phenyl)-acrylic acid, AldrichCPR
• J-501915
• SCHEMBL992033
• 3-(4-cyanophenyl)acrylic acid
• AG-664/01337012
• HMS1775I18
• (E)-3-(4-cyano-phenyl)-acrylic acid
• SMR000372599
• AKOS025310784
• JS-186C
• EN300-832893
• A10223
• +Expand

• MDL： MFCD00016845
• InChIKey： USVZQKYCNGNRBV-AATRIKPKSA-N
• Inchi： 1S/C10H7NO2/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-6H,(H,12,13)
• SMILES： C(C1C=CC(/C=C/C(O)=O)=CC=1)#N

Computed Properties

• Exact Mass: 173.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 173.048
• Heavy Atom Count: 13
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1A^2

Experimental Properties

• LogP: 1.65608
• PSA: 61.09000
• Boiling Point: 380.4°Cat760mmHg
• Melting Point: 245-248°C
• Flash Point: 183.9°C
• Density: 1.26

4-Cyanocinnamic Acid Security Information

• Safety Instruction： 26-36/37/39
• Dangerous goods sign： Xn
• Risk Phrases： 36/37/38-22
• HazardClass：IRRITANT

4-Cyanocinnamic Acid Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides